Cas no 2034447-64-6 (2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide)

• Product Name: 2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide
• CAS No: 2034447-64-6
• MF: C₁₃H₁₈BrNO₃S₂
• MW: 380.320920467377
• CID: 5376643
• Update Time: 2025-10-28

2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide

• Inchi： 1S/C13H18BrNO3S2/c14-12-3-1-2-4-13(12)20(16,17)15-7-10-19-11-5-8-18-9-6-11/h1-4,11,15H,5-10H2
• InChI Key： RWIRJWQRTLOFLQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCSC2CCOCC2)(=O)=O)=CC=CC=C1Br

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.6±60.0 °C(Predicted)
• pka: 10.26±0.40(Predicted)

Additional information on 2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide

2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide: A Comprehensive Overview

The compound 2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide, with CAS No. 2034447-64-6, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a bromine atom, a benzenesulfonamide group, and a tetrahydrofuran (THF) moiety. These structural elements contribute to its potential as a lead compound in drug discovery.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, this compound has been studied for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to modulate the activity of certain G-protein coupled receptors (GPCRs) suggests potential applications in the treatment of chronic inflammatory diseases such as arthritis and asthma.

The incorporation of the tetrahydrofuran (THF) group into the molecule plays a crucial role in enhancing its pharmacokinetic properties. The THF moiety improves the compound's solubility and bioavailability, making it more suitable for systemic administration. Recent research has also highlighted the importance of such structural modifications in overcoming challenges related to drug delivery and target specificity.

In addition to its therapeutic potential, this compound serves as a valuable tool in chemical biology. Its structure provides insights into the relationship between molecular architecture and biological activity, offering researchers opportunities to design more effective drugs. The bromine atom, for example, can act as a leaving group in subsequent reactions, enabling further functionalization of the molecule.

The study of this compound also contributes to our understanding of sulfur-containing heterocycles. The thioether linkage within the molecule is known to stabilize certain conformations and enhance molecular rigidity, which can be advantageous in drug design. Recent computational studies have utilized molecular docking techniques to explore how these structural features influence binding affinity to target proteins.

In conclusion, 2-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide represents an intriguing case study in modern organic chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in both academic research and industrial drug development. As research continues to uncover new applications and optimize its properties, this compound will undoubtedly play a significant role in advancing our understanding of medicinal chemistry.